N-[3-cyano-4-(2-furyl)-6-isobutyl-2-pyridinyl]acetamide

• IUPAC Name: N-[3-cyano-4-(furan-2-yl)-6-(2-methylpropyl)pyridin-2-yl]acetamide
• InChI: InChI=1S/C16H17N3O2/c1-10(2)7-12-8-13(15-5-4-6-21-15)14(9-17)16(19-12)18-11(3)20/h4-6,8,10H,7H2,1-3H3,(H,18,19,20)
• InChI Key: IYGUAUGYXZNYII-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC(=C(C(=N1)NC(=O)C)C#N)C2=CC=CO2
• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol

Description

Synthesis Analysis

The synthesis of related compounds, such as substituted 5-arylcarbamoyl-3-cyano-6-methylpyridine-2(1H)-thiones, involves the interaction of enamines with cyanothioacetamide derivatives. These processes typically yield various substituted pyridine derivatives through reactions like alkylation and oxidation. Such methodologies might be adaptable for the synthesis of N-[3-cyano-4-(2-furyl)-6-isobutyl-2-pyridinyl]acetamide, highlighting a versatile approach in heterocyclic chemistry synthesis (Dyachenko & Chernega, 2006).

Molecular Structure Analysis

The molecular structure of closely related compounds has been elucidated using techniques like X-ray crystallographic analysis. This detailed structural information helps in understanding the geometrical configuration and molecular interactions within such compounds. While specific data on N-[3-cyano-4-(2-furyl)-6-isobutyl-2-pyridinyl]acetamide might not be available, similar compounds have been thoroughly analyzed to understand their molecular frameworks and bonding patterns (Akkurt et al., 2015).

Scientific Research Applications

Synthesis of New Molecular Structures

One significant application involves the synthesis of hybrid molecules containing 2-furyl and partially saturated pyridine fragments, which have been tested for their analgesic activity. A study demonstrated that some of these compounds exhibit an antinociceptive effect superior to that of the reference drug, metamizole sodium (D. Krivokolysko et al., 2021). Additionally, the synthesis and microbial exploration of furyl-based cyanoiminopyrimidines have been reported, showing good antimicrobial potential, especially with phenyl ring substitutions (C. Vignesh & N. Ingarsal, 2021).

Therapeutic Applications

Another research direction involves the exploration of synthetic multifunctional amides as potential therapeutic agents for Alzheimer's disease. A study synthesized a series of multifunctional amides that showed moderate enzyme inhibitory potentials and mild cytotoxicity, suggesting their potential use as templates for new drug development against Alzheimer's disease (Mubashir Hassan et al., 2018).

Antimicrobial Evaluation

The antimicrobial evaluation of novel bis-α,β-unsaturated ketones, nicotinonitrile, and fused thieno[2,3-b]pyridine derivatives has been performed, elucidating their potential as antimicrobial agents. This study highlights the significance of the structural elucidation and the antimicrobial properties of the synthesized compounds (Farag M. A. Altalbawy, 2013).

In Vitro and In Vivo Studies

Research also includes in vivo and in vitro studies assessing the anti-inflammatory, antipyretic, and ulcerogenic activities of pyridone and chromenopyridone derivatives. These studies aim to discover compounds with promising biological activities that could serve as leads for the development of new therapeutic agents (E. Fayed et al., 2021).